Cas no 60822-62-0 (4-Methyl-1,3-oxathiolan-5-one)

4-Methyl-1,3-oxathiolan-5-one structure
4-Methyl-1,3-oxathiolan-5-one structure
Product Name:4-Methyl-1,3-oxathiolan-5-one
CAS No:60822-62-0
MF:C4H6O2S
MW:118.154240131378
CID:2674427
PubChem ID:23262135
Update Time:2024-02-29

4-Methyl-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1,3-oxathiolan-5-one
    • 4-Methyl-1,3-oxathiolan-5-one
    • Inchi: 1S/C4H6O2S/c1-3-4(5)6-2-7-3/h3H,2H2,1H3
    • InChI Key: WKQFFYOTROKXDW-UHFFFAOYSA-N
    • SMILES: S1COC(C1C)=O

Computed Properties

  • Exact Mass: 118.00885060g/mol
  • Monoisotopic Mass: 118.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6
  • XLogP3: 1.1
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